Cas no 1217272-14-4 (1-(pyrimidin-4-yl)piperidin-4-ol)

• Product Name: 1-(pyrimidin-4-yl)piperidin-4-ol
• CAS No: 1217272-14-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4578487
• Update Time: 2025-10-30

1-(pyrimidin-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-4-yl)piperidin-4-ol
• 4-Piperidinol, 1-(4-pyrimidinyl)-

• Inchi： 1S/C9H13N3O/c13-8-2-5-12(6-3-8)9-1-4-10-7-11-9/h1,4,7-8,13H,2-3,5-6H2
• InChI Key： MPGNGESAFITLSU-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CN=2)CCC(O)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 354.2±32.0 °C at 760 mmHg
• Flash Point: 168.0±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(pyrimidin-4-yl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(pyrimidin-4-yl)piperidin-4-ol

Introduction to 1-(pyrimidin-4-yl)piperidin-4-ol (CAS No. 1217272-14-4)

1-(pyrimidin-4-yl)piperidin-4-ol, also known by its CAS number 1217272-14-4, is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and pyrimidines, which are known for their diverse biological activities and therapeutic applications. The unique structure of 1-(pyrimidin-4-yl)piperidin-4-ol makes it an interesting candidate for the development of novel drugs targeting various diseases.

The chemical structure of 1-(pyrimidin-4-yl)piperidin-4-ol consists of a piperidine ring attached to a pyrimidine moiety, with a hydroxyl group at the 4-position of the piperidine ring. This arrangement provides the compound with several key properties, including high solubility, stability, and the ability to interact with specific biological targets. These characteristics make it an attractive scaffold for the design and synthesis of new pharmaceutical agents.

Recent studies have highlighted the potential of 1-(pyrimidin-4-yl)piperidin-4-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects. These findings suggest that 1-(pyrimidin-4-yl)piperidin-4-ol could be developed into effective treatments for conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory properties, 1-(pyrimidin-4-yl)piperidin-4-ol has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that certain derivatives of this compound have significant activity against a range of viruses, including influenza and herpes simplex virus. This research opens up new possibilities for the development of antiviral drugs based on the 1-(pyrimidin-4-yl)piperidin-4-ol scaffold.

The pharmacokinetic properties of 1-(pyrimidin-4-yl)piperidin-4-ol have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. These properties make it suitable for both oral and parenteral administration, depending on the specific application.

In terms of safety, preclinical studies have indicated that 1-(pyrimidin-4-yl)piperidin-4-ol exhibits low toxicity and good tolerability. These findings are promising for its further development into clinical trials. However, as with any new drug candidate, rigorous safety assessments will be necessary to ensure its safe use in humans.

The versatility of 1-(pyrimidin-4-yl)piperidin-4-ol is further enhanced by its ability to be modified through chemical synthesis. Researchers have explored various functional groups and substitutions on the piperidine and pyrimidine rings to optimize the compound's biological activity and pharmacological properties. For example, introducing hydrophobic substituents can improve membrane permeability, while adding polar groups can enhance water solubility.

The potential applications of 1-(pyrimidin-4-yl)piperidin-4-ol extend beyond traditional pharmaceuticals. It has also been studied for its use in diagnostic imaging agents and as a scaffold for developing new materials with unique properties. The ability to fine-tune its chemical structure allows researchers to tailor it for specific applications, making it a valuable tool in both basic research and applied science.

In conclusion, 1-(pyrimidin-4-y)l) PiperiDine - 4 - ol (CAS No. 1217272 - 14 - 4), with its unique chemical structure and diverse biological activities, represents a promising compound in the field of medicinal chemistry. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel drugs and materials.